Cas no 97600-39-0 (4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester)

4-tert-Butylcalix[4]arene-tetraacetic Acid Tetraethyl Ester is a functionalized calixarene derivative featuring four ethyl ester groups attached to a tert-butyl-substituted macrocyclic framework. This compound is valued for its strong binding affinity toward metal ions and organic cations due to its preorganized cavity, making it useful in supramolecular chemistry and molecular recognition applications. The tert-butyl groups enhance solubility in organic solvents, while the ester functionalities allow for further chemical modifications. Its structural rigidity and selectivity make it a versatile building block for synthesizing host-guest systems, sensors, and extraction agents. The compound is typically employed in research involving ion transport, catalysis, and analytical chemistry.
4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester structure
97600-39-0 structure
Product Name:4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester
CAS No:97600-39-0
MF:C60H80O12
MW:993.27001953125
MDL:MFCD00145373
CID:61904
PubChem ID:87560587
Update Time:2025-05-20

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Butylcalix[4]arene-tetraacetic acid tetraethyl ester
    • Tetraethyl 4-tert-Butylcalix[4]arene-O,O',O'',O'''-tetraacetate
    • Sodium ionophore X
    • 4-tert-Butylcalix[4]arene-O,O',O'',O'''-tetraacetic Acid Tetraethyl Ester
    • aacetate
    • C60H80O12
    • BBL102985
    • STL556794
    • ABP001035
    • X3580
    • p-tert-Butylcalix[4]arene tetrakis(ethyl acetate)
    • 600T390
    • Sodium ionophore X, Selectophore(TM), function tested
    • 4-t-butylcalix[4]arene-tetraacetic acid tetraethyl ester
    • 4-TERT-BUTYLCALIX[4]ARENE-TETRAACETIC
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosane, acetic acid deriv. (ZCI)
    • 4-tert-Butyl calix[4]arene-O,O′,O′′,O′′′-tetraacetic acid tetraethyl ester
    • 4-tert-Butylcalix[4]arenetetra-O-acetic acid tetraethyl ester
    • 4-tert-Butylcalix[4]arenetetraacetic acid tetraethyl ester
    • 5,11,17,23-Tetra-tert-butyl-25,26,27,28-tetrakis(2-ethoxy-2-oxoethoxy)calix[4]arene
    • CALX-B 4EA
    • tert-Butyl calix[4]arenetetraacetic acid tetraethyl ester
    • Tetrakis[(4-tert-butyl-2-methylenephenoxy)ethyl acetate]
    • 4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester
    • MDL: MFCD00145373
    • Inchi: 1S/C60H80O12/c1-17-65-49(61)33-69-53-37-21-39-27-46(58(8,9)10)29-41(54(39)70-34-50(62)66-18-2)23-43-31-48(60(14,15)16)32-44(56(43)72-36-52(64)68-20-4)24-42-30-47(59(11,12)13)28-40(55(42)71-35-51(63)67-19-3)22-38(53)26-45(25-37)57(5,6)7/h25-32H,17-24,33-36H2,1-16H3
    • InChI Key: HZHADWCIBZZJNV-UHFFFAOYSA-N
    • SMILES: O=C(COC1C2CC3C(OCC(OCC)=O)=C(CC4C(OCC(OCC)=O)=C(CC5C(OCC(OCC)=O)=C(CC=1C=C(C(C)(C)C)C=2)C=C(C(C)(C)C)C=5)C=C(C(C)(C)C)C=4)C=C(C(C)(C)C)C=3)OCC

Computed Properties

  • Exact Mass: 992.56500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 24
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 15.4
  • Topological Polar Surface Area: 142

Experimental Properties

  • Color/Form: Not available
  • Density: 0.9747 (rough estimate)
  • Melting Point: 152.0 to 157.0 deg-C
  • Boiling Point: 788.39°C (rough estimate)
  • Refractive Index: 1.7500 (estimate)
  • PSA: 142.12000
  • LogP: 11.32080
  • Solubility: Not available

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Pricemore >>

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4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
Reference
Synthesis, x-ray crystal structures, and cation-binding properties of alkyl calixaryl esters and ketones, a new family of macrocyclic molecular receptors
Arnaud-Neu, Francoise; Collins, Elizabeth M.; Deasy, Mary; Ferguson, George; Harris, Stephen J.; et al, Journal of the American Chemical Society, 1989, 111(23), 8681-91

Production Method 2

Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  Potassium iodide Solvents: Acetone ;  0.5 h, reflux
1.2 4 d, reflux
Reference
Improved method of synthesis for calixarene ester derivatives
Ge, Yun; Cal, Ya-hua; Yan, Chao-guo, Huaxue Shiji, 2005, 27(2), 111-112

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium iodide Solvents: Acetone
1.2 Reagents: Thiosulfuric acid (H2S35SO3), sodium salt (1:2) Solvents: Water
1.3 Solvents: Dichloromethane
Reference
A convenient approach of preparation of calix[4]arenes bearing ester pendants
Hu, Xu-Bo; Han, Xin-Xin; He, Jia-Qi; Huang, Hai; Cheng, Jin-Pei, Hecheng Huaxue, 2000, 8(2), 151-154

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium iodide Solvents: Acetonitrile ;  1 h, reflux
1.2 10 h, reflux
Reference
The synthesis of p-tert-butylcalix[4]arene derivative of pyridinethiol
Kong, Xiao-wei; Jiang, Zhong-liang; Li, Qian-kun, Jingxi Yu Zhuanyong Huaxuepin, 2011, 19(10), 16-18

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetone ;  reflux
Reference
Novel anion receptors based on thiacalix[4]arene derivatives
Zlatuskova, Petra; Stibor, Ivan; Tkadlecova, Marcela; Lhotak, Pavel, Tetrahedron, 2004, 60(50), 11383-11390

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  5 d, reflux
Reference
Solvent-Tunable Binding of Hydrophilic and Hydrophobic Guests by Amphiphilic Molecular Baskets
Zhao, Yan; Ryu, Eui-Hyun, Journal of Organic Chemistry, 2005, 70(19), 7585-7591

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt → reflux; 5 d, reflux
Reference
Efficient Synthesis of Water-Soluble Calixarenes Using Click Chemistry
Ryu, Eui-Hyun; Zhao, Yan, Organic Letters, 2005, 7(6), 1035-1037

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Sodium iodide Solvents: Acetone
Reference
Selective extraction of Ga(III) with p-t-butylcalix[4]arene tetrahydroxamic acid
Chetry, Anup Basnet; Adhikari, Birendra Babu; Morisada, Shintaro; Kawakita, Hidetaka; Ohto, Keisuke, Solvent Extraction Research and Development, 2015, (2015), 25-35

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  1.5 h, 67 °C
Reference
Electrografting of calix[4]arenediazonium salts to form versatile robust platforms for spatially controlled surface functionalization
Mattiuzzi, Alice; Jabin, Ivan; Mangeney, Claire; Roux, Clement; Reinaud, Olivia; et al, Nature Communications, 2012, ,

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  22 h, reflux
Reference
Low-generation dendrimers with a calixarene core and based on a chiral C2-symmetric pyrrolidine as imino sugar mimics
Marradi, Marco; Cicchi, Stefano; Sansone, Francesco; Casnati, Alessandro; Goti, Andrea, Beilstein Journal of Organic Chemistry, 2012, 8, 951-957

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt; rt; rt → 60 °C; 5 - 6 h, 60 °C
Reference
Preparation of calixarene derivatives having ethoxycarbonylmethoxy group
, Japan, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  1 h, rt
1.2 16 h, rt
Reference
N-Alkyl calix[4]azacrowns for the selective extraction of uranium
Wehbie, Moheddine; Arrachart, Guilhem; Le Goff, Xavier F.; Karame, Iyad; Pellet-Rostaing, Stephane, Dalton Transactions, 2018, 47(41), 14594-14603

Production Method 13

Reaction Conditions
1.1 Catalysts: Potassium iodide Solvents: Acetonitrile ;  1 h, reflux
1.2 12 h, reflux
Reference
The synthesis of p-tert-butylcalix[4]arene derivative of pyridinethiol
Jiang, Zhong-liang; Chen, Mu; Liu, Ming; Jin, Guo-hua, Huaxue Shiji, 2007, 29(12), 716-718

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  1 h, reflux
1.2 24 h, reflux
Reference
Preparation of calixarene-based peptide conformation mimetics and their biological activity
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium iodide Solvents: Acetone ;  rt; 24 h, reflux; 7 d, reflux
Reference
Preparation and investigation of temperature-responsive calix[4]arene-based molecular gels
Cai, Xiuqin; Xu, Yunhua; Yang, Rong; Yang, Hui, RSC Advances, 2017, 7(45), 28476-28482

Production Method 16

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Acetonitrile ;  1 h, reflux
1.2 12 h, reflux
Reference
Synthesis of sulfur containing calix[4]arene derivatives
Jiang, Zhong-liang; Zhang, Li, Jingxi Yu Zhuanyong Huaxuepin, 2009, 17(19), 23-24

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  90 min, 67 °C
Reference
Materials graft-coated with amino-functionalized calixarenes directly anchored to the surface of the material
, World Intellectual Property Organization, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium iodide Solvents: Acetone ;  20 h, 570 °C
Reference
Luminescent behavior of pyrene-allied calix[4]arene for the highly pH-selective recognition and determination of Zn2+, Hg2+ and I-via the CHEF-PET mechanism: computational experiment and paper-based device
Sutariya, Pinkesh G.; Soni, Heni; Gandhi, Sahaj A.; Pandya, Alok, New Journal of Chemistry, 2019, 43(25), 9855-9864

Production Method 19

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetone ;  20 h, 57 °C
Reference
Design, synthesis and characterization of quinoline-pyrimidine linked calix[4]arene scaffolds as anti-malarial agents
Shah, Rahul B.; Valand, Nikunj N.; Sutariya, Pinkesh G.; Menon, Shobhana K., Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2016, 84(1-2), 173-178

Production Method 20

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
Reference
Calix[4]arenes with narrow rim 2-mercaptoethoxy substituents as potential precursor molecules for metallacages and sensors
Knoblauch, Stephan; Falana, O. Matthew; Nam, Jaewook; Roundhill, D. Max; Hennig, Horst; et al, Inorganica Chimica Acta, 2000, , 300-302

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Raw materials

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Preparation Products

Additional information on 4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester

4-Tert-Butylcalix4arene-Tetraacetic Acid Tetraethyl Ester: A Comprehensive Overview

The compound with CAS No. 97600-39-0, known as 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester, is a highly specialized molecule that has garnered significant attention in the fields of supramolecular chemistry and materials science. This compound belongs to the calixarene family, which is renowned for its unique structural properties and versatile applications. The calix4arene core of this molecule serves as a foundational framework, while the tert-butyl substituent and tetraacetic acid tetraethyl ester functionalities introduce additional complexity and functionality.

Recent advancements in supramolecular chemistry have highlighted the potential of calixarenes as building blocks for self-assembled structures. The tert-butyl group in this compound plays a crucial role in modulating the hydrophobicity and steric effects, which are essential for controlling the self-assembly behavior of the molecule. Researchers have demonstrated that such modifications can lead to the formation of well-defined nanostructures, which hold promise for applications in drug delivery systems and sensors.

The tetraacetic acid tetraethyl ester moiety further enhances the versatility of this compound by introducing multiple carboxylic acid groups. These groups can participate in hydrogen bonding and other non-covalent interactions, making the molecule highly suitable for coordinating metal ions. Recent studies have explored the use of this compound as a ligand in metallo-supramolecular architectures, where it exhibits excellent ability to encapsulate metal ions such as copper(II) and zinc(II). This property has implications for catalysis, sensing, and even environmental remediation.

One of the most exciting developments involving 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester is its application in stimuli-responsive materials. By leveraging the dynamic nature of non-covalent interactions, researchers have designed materials that can respond to external stimuli such as pH changes or temperature variations. These materials have potential applications in smart drug delivery systems, where controlled release mechanisms are critical.

In addition to its chemical properties, this compound has also been studied for its optical properties. The rigid structure of the calix4arene core allows for precise control over the spatial arrangement of chromophores, making it a promising candidate for use in nonlinear optical materials. Recent experiments have shown that derivatives of this compound exhibit strong second-harmonic generation (SHG) activity, which is a key property for applications in optoelectronics.

The synthesis of 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The introduction of the tert-butyl group typically requires careful control over reaction conditions to ensure regioselectivity. Similarly, the functionalization with tetraacetic acid tetraethyl ester groups involves iterative steps that demand precision to avoid unwanted side reactions.

Despite its complex structure, this compound is relatively stable under standard laboratory conditions, making it suitable for various experimental setups. However, its sensitivity to certain environmental factors necessitates careful handling during storage and experimentation. Researchers have developed protocols to optimize its stability while maintaining its functional integrity.

Looking ahead, ongoing research into 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester is focused on expanding its applicability across diverse fields. Collaborative efforts between chemists and material scientists are exploring ways to integrate this compound into advanced materials such as molecularly imprinted polymers (MIPs) and hybrid organic-inorganic composites. These efforts aim to harness its unique properties for real-world applications in areas such as environmental monitoring and biomedical diagnostics.

In conclusion, 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester represents a remarkable example of how structural modifications can enhance the functionality of calixarenes. Its combination of supramolecular capabilities, chemical versatility, and responsiveness to external stimuli positions it as a key player in modern materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.

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